(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one
Overview
Description
(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one is a chemical compound with unique properties and applications. It is known for its significant role in various scientific research fields, including chemistry, biology, medicine, and industry.
Chemical Reactions Analysis
(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired outcome and the specific properties of the compound. Major products formed from these reactions can vary, but they typically include derivatives and analogs of this compound that retain its core structure and functionality .
Scientific Research Applications
(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one has a wide range of scientific research applications. In chemistry, it is used as a reagent and intermediate in the synthesis of other compounds. In biology, it may be utilized in studies involving cellular processes and molecular interactions. In medicine, this compound could be explored for its potential therapeutic effects and as a component in drug development. Industrial applications may include its use in the production of specialized materials and chemicals .
Mechanism of Action
The mechanism of action of (Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one involves its interaction with specific molecular targets and pathways. While detailed information about its mechanism is not available, it is likely that the compound exerts its effects through binding to target proteins or enzymes, modulating their activity and influencing various biological processes .
Comparison with Similar Compounds
(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures and properties. The comparison can reveal differences in reactivity, stability, and applications, providing insights into the distinct advantages of this compound .
Conclusion
This compound is a versatile compound with significant potential in various scientific research fields. Its unique properties and applications make it a valuable tool for researchers and industries alike. Further studies and exploration of its synthesis, reactions, and mechanisms of action will continue to enhance our understanding and utilization of this compound.
Properties
IUPAC Name |
(Z)-5-fluoro-4-(fluoromethyl)-4-methyl-1-(2-methylcyclohexyl)-2-(1,2,4-triazol-1-yl)pent-1-en-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23F2N3O/c1-12-5-3-4-6-13(12)7-14(21-11-19-10-20-21)15(22)16(2,8-17)9-18/h7,10-13H,3-6,8-9H2,1-2H3/b14-7- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JKPJJBQQEUMOBS-AUWJEWJLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCC1C=C(C(=O)C(C)(CF)CF)N2C=NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCCCC1/C=C(/C(=O)C(C)(CF)CF)\N2C=NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23F2N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
